Methasterone

• IUPAC Name: (2R,5S,8R,9S,10S,13S,14S,17S)-17-hydroxy-2,10,13,17-tetramethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C21H34O2/c1-13-12-19(2)14(11-18(13)22)5-6-15-16(19)7-9-20(3)17(15)8-10-21(20,4)23/h13-17,23H,5-12H2,1-4H3/t13-,14+,15-,16+,17+,19+,20+,21+/m1/s1
• InChI Key: QCWCXSMWLJFBNM-FOVYBZIDSA-N
• Canonical SMILES: CC1CC2(C(CCC3C2CCC4(C3CCC4(C)O)C)CC1=O)C
• Isomeric SMILES: C[C@@H]1C[C@]2([C@@H](CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@]4(C)O)C)CC1=O)C
• Molecular Formula: C21H34O2
• DSSTOX Substance ID: DTXSID10187472
• Molecular Weight: 318.5 g/mol
• CAS RN: 3381-88-2

Description

Methasterone, also known as methyldrostanolone and known by the nickname Superdrol, is a synthetic and orally active anabolic–androgenic steroid (AAS) which was never marketed for medical use. It was sold legally for 9 years as a bodybuilding supplement. This compound is a type of chemical known as an anabolic steroid. It is converted in the body to testosterone and other sex hormones.

Synthesis Analysis

The synthesis of this compound is first mentioned in the literature in 1956 in connection with research conducted by Syntex Corporation in order to discover a compound with anti-tumor properties. Recent reports show that GC-FTMS has been used for targeted metabolomics such as analysis of this compound.

Molecular Structure Analysis

This compound, also known as 2α,17α-dimethyl-5α-dihydrotestosterone (2α,17α-dimethyl-DHT) or as 2α,17α-dimethyl-5α-androstan-17β-ol-3-one, is a synthetic androstane steroid and a 17α-alkylated derivative of DHT. The molecular ion was detected at m/z 450.3352 (accurate mass), confirming the elemental composition C26H50O2Si2+.

Chemical Reactions Analysis

The major metabolic reaction of this compound focused on hydroxylation at C2, C6, C12, and C16 in the steroidal skeleton and glucuronidation, while sulfation constituted a minor metabolic pathway. Fifteen metabolites including two new sulfates (S1 and S2), three glucuronide conjugates (G2, G6, and G7), and three free metabolites (M2, M4, and M6) were detected for this compound.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C21H34O2 and a molecular weight of 318.5 g/mol. It is a 3-oxo-5α-steroid.

Scientific Research Applications

1. Hepatotoxicity Studies

Methasterone, a nutritional supplement used for muscle mass build-up, has been found to cause severe hepatotoxicity. Shah et al. (2008) described cases where this compound use led to jaundice and severe liver injury, highlighting the risks associated with its consumption. The study emphasizes the need for awareness of potential liver damage from this compound usage (Shah et al., 2008).

2. Metabolism and Detection in Anti-Doping

Research by Zhang et al. (2016) identified potential biomarkers for this compound misuse in human urine, using liquid chromatography and mass spectrometry. This study contributes to anti-doping efforts by identifying new metabolites of this compound that can be detected for up to 10 days, aiding in the detection of its misuse in sports (Zhang et al., 2016).

Magalhães et al. (2019) also explored human metabolism of this compound, focusing on the detection of new phase I urinary metabolites and their excretion kinetics. Their work provides insights into long-term metabolites of this compound, which are crucial for doping analysis (Magalhães et al., 2019).

3. Microbial Transformation and Anti-inflammatory Activity

A study by Aamer et al. (2022) explored the microbial transformation of this compound, leading to the creation of new metabolites. Interestingly, the study found that some of these metabolites displayed anti-inflammatory activity, suggesting potential therapeutic applications (Aamer et al., 2022).

Ahmad et al. (2017) conducted similar research, examining the biotransformation of this compound. They found that some transformed products exhibited potent inhibition against TNF-α and NO, indicating potential for anti-inflammatory uses (Ahmad et al., 2017).

4. This compound Metabolism in Alternative Models

Geldof et al. (2016) used human liver microsomes and a chimeric mouse model to study the metabolism of dimethazine, which contains this compound. This research aids in understanding the metabolism of designer steroids and their detection in anti-doping efforts (Geldof et al., 2016).

Similarly, Geldof et al. (2014) investigated the metabolism of methylstenbolone and its relation to this compound using human liver microsomes and a chimeric mouse model. This study contributes to the knowledge of steroid metabolism and the detection of steroid misuse (Geldof et al., 2014).

Mechanism of Action

Methasterone, also known as Superdrol or methyldrostanolone, is a synthetic and orally active anabolic–androgenic steroid (AAS) which was never marketed for medical use .

Target of Action

This compound primarily targets the androgen receptor . The androgen receptor is a type of nuclear receptor that is activated by binding any of the androgenic hormones, including testosterone and dihydrotestosterone .

Mode of Action

The effects of this compound in humans and other vertebrates occur by way of two main mechanisms: by activation of the androgen receptor (directly or as DHT), and by conversion to estradiol and activation of certain estrogen receptors .

Biochemical Pathways

This compound affects the androgen receptor pathway. When this compound binds to the androgen receptor, it leads to a cascade of genetic changes, affecting the expression of multiple genes, especially those involved in muscle growth and repair .

Pharmacokinetics

This compound has a bioavailability of approximately 50% . It is metabolized in the liver and has an elimination half-life of 8–12 hours . The compound is excreted in urine .

Result of Action

The binding of this compound to the androgen receptor results in increased protein synthesis and muscle growth. Several cases of liver damage due to the use of this compound have been cited in the medical literature .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other substances in the body, such as food or other drugs, can affect the absorption and metabolism of this compound. Additionally, individual factors such as age, sex, health status, and genetic makeup can also influence the compound’s action .

Safety and Hazards

Methasterone is hepatotoxic (toxic to the liver). Several cases of liver damage due to the use of this compound have been cited in the medical literature. Side effects include liver damage, infertility, behavioral changes, hair loss, and others.

Biochemical Analysis

Biochemical Properties

Methasterone interacts with various enzymes, proteins, and other biomolecules. It was transformed by two fungi, Cunninghamella blakesleeana and Macrophimina phaseclina, into six transformed products . These interactions play a crucial role in the biochemical reactions involving this compound.

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It shows a remarkable anti-inflammatory activity against nitric oxide (NO) production . Moreover, this compound was found to be cytotoxic for the human normal cell line (BJ), while its metabolites were identified as non-cytotoxic .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It is a synthetic androstane steroid and a 17α-alkylated derivative of DHT . It binds to the same androgen receptor even more strongly than testosterone, so that its androgenic potency is about 2.5 times that of testosterone .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. This compound urinary metabolic profiles were investigated, and a new potential biomarker for this compound misuse was discovered, which can be detected up to 10 days .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Bodybuilders typically take anywhere from 10–20 mg of this compound a day, lasting 4-6 weeks . Overdose of this steroid can lead to side effects like increased blood pressure levels, acne formation on the face, bloated stomach, or other problems related to liver functions .

Metabolic Pathways

This compound is involved in various metabolic pathways. It undergoes phase I metabolism routes such as C3-reduction, C17-epimerization, oxidation at C6, C16 and/or C18 and C18-dehydration, leading to the loss of the methyl group at C18 .